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Solubility and Storage Data

Notes | Context

Property Value / Condition

Molecular Weight

373.44 g/mol [1] [2]

Formula Ci1sH31NO7 [1] [3] [4]
CAS No. 2141981-86-2 [1] [3] [2]
Appearance Colorless to light yellow
viscous liquid [1] [2]
Solubility in 250 mg/mL (669.45 mM) [1] Hygroscopic DMSO impacts solubility; use
DMSO newly opened containers [1].

Other Soluble
Solvents

Predicted Density

Storage (Pure
Form)

Storage (In
Solvent)

DCM, DMF [2]

~1.15 g/cm3 [3] [2]

-20°C for 3 years; 4°C for 2
years [1]

-80°C for 6 months; -20°C for

1 month [1]
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Stability and Experimental Protocols

The stability of click chemistry handles like TCO is crucial for experimental success, especially when they

are exposed to various conditions before the desired conjugation reaction [5].

Stability Factor Assessment |/ Protocol
General Handle A comparative study ranked TCO as having medium to low stability compared to
Stability other click handles. It is less stable than norbornene or terminal alkynes but

more stable than certain tetrazines [5].

Long-Term Stability = Handles with high reactivity, such as TCO and certain tetrazines, can show
substantial instability over a 4-week period. It is recommended to prepare these
reagents immediately before use [5].

Stability in Protein The stability of click handles when conjugated to a model protein has been
Environment evaluated and generally correlates with their stability as small molecules [5].

Recommended Protocol: Conjugation to Amine-Containing
Molecules

This is a common application for TCO-PEG3-acid, leveraging its terminal carboxylic acid group [1] [4] [2].

¢ Reaction Principle: The terminal carboxylic acid of TCO-PEG3-acid reacts with primary amine
groups in the presence of activators to form a stable amide bond [1] [4] [2].

e Activation: Common activators include EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) or
HATU [4] [2].

e Workflow: The following diagram outlines the core experimental workflow for using TCO-PEG3-acid.
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Using EDC or HATU

(Activate Carboxylic Aci(D

React with Tetrazine-containing Molecule

@able Coval@

Click to download full resolution via product page

Experimental workflow for TCO-PEG3-acid conjugation and click chemistry.

Key Considerations for Researchers

¢ Stability-Reactivity Balance: The TCO group is designed for fast inverse-electron demand Diels-
Alder (iEDDA) reactions with tetrazines, which is one of the fastest bioorthogonal reactions available
[5] [2]. However, this high reactivity often correlates with decreased stability. You must balance the
need for fast kinetics against the compound's stability under your specific experimental conditions [5].

¢ Handling and Storage: Always adhere to the recommended storage conditions. For short-term use
in solvent, storing the solution at -20°C for a month is acceptable, but for long-term storage (up to 6
months), -80°C is necessary to maintain stability [1].

¢ Solvent Preparation: When preparing stock solutions in DMSO, be aware that the hygroscopic
nature of DMSO can affect the concentration and stability of your solution. Always use freshly opened
DMSO for the most reliable results [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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